1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-fluoro-3-(trifluoromethyl)phenyl)piperidine-4-carboxamide

• IUPAC Name: N-[4-fluoro-3-(trifluoromethyl)phenyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H17F4N7O/c20-15-2-1-13(7-14(15)19(21,22)23)28-18(31)12-3-5-29(6-4-12)16-8-17(26-10-25-16)30-11-24-9-27-30/h1-2,7-12H,3-6H2,(H,28,31)
• InChI Key: YLABYPCGHRSTSW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC(=C(C=C2)F)C(F)(F)F)C3=NC=NC(=C3)N4C=NC=N4
• Molecular Formula: C19H17F4N7O
• Molecular Weight: 435.4 g/mol

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-fluoro-3-(trifluoromethyl)phenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H17F4N7O and its molecular weight is 435.387. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

A study on the metabolism of Flumatinib, which is structurally related to the compound , in Chronic Myelogenous Leukemia patients, identified the main metabolic pathways in humans following oral administration. This research highlights the importance of understanding the metabolic fate of novel antineoplastic tyrosine kinase inhibitors for therapeutic applications (Gong et al., 2010).

Anticancer Activity

Novel pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, suggesting the potential for these compounds in cancer treatment through diverse mechanisms of action (Rahmouni et al., 2016).

Inhibitors of Soluble Epoxide Hydrolase

Discovery of 1-(1,3,5-triazin-2-yl)piperidine-4-carboxamides as inhibitors of soluble epoxide hydrolase shows the potential therapeutic applications of such compounds in various disease models by modulating inflammatory pathways (Thalji et al., 2013).

Antimicrobial Activity

Synthesis and biological evaluation of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been reported to possess significant anti-inflammatory and analgesic activities. These findings open up possibilities for the development of new therapeutic agents based on such chemical structures (Abu‐Hashem et al., 2020).

Synthesis and Evaluation of Derivatives

Research on the synthesis of certain new tetrahydrobenzo[b]thiophene derivatives and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation indicates the efficiency of novel synthesis techniques in producing potentially pharmacologically active compounds (Abdalha et al., 2011).